Cas no 351066-30-3 (3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde)

• Product Name: 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde
• CAS No: 351066-30-3
• MF: C₁₆H₁₅IO₃
• MW: 382.192977190018
• CID: 3082860
• PubChem ID: 570607
• Update Time: 2025-06-15

3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde
• AKOS000287374
• STK188010
• BBL024016
• CS-0117519
• 351066-30-3
• ZQWPYYBKRKXOIR-UHFFFAOYSA-N
• Benzaldehyde, 5-iodo-3-methoxy-4-(4-methylbenzyloxy)-
• starbld0010754
• 3-Iodo-5-methoxy-4-((4-methylbenzyl)oxy)benzaldehyde
• Oprea1_773120
• 3-Iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde
• Cambridge id 6453313
• Oprea1_732696
• VS-07606
• ALBB-033544
• 3-iodo-5-methoxy-4-[(4-methylphenyl)methoxy]benzaldehyde
• 3-Iodo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde #

• Inchi： 1S/C16H15IO3/c1-11-3-5-12(6-4-11)10-20-16-14(17)7-13(9-18)8-15(16)19-2/h3-9H,10H2,1-2H3
• InChI Key： ZQWPYYBKRKXOIR-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OCC1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 382.00659Da
• Monoisotopic Mass: 382.00659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde

Recent Advances in the Study of 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde (CAS: 351066-30-3)

The compound 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde (CAS: 351066-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde, which make it a promising candidate for the development of novel pharmaceuticals. The presence of the iodine atom at the 3-position and the methoxy and benzyloxy groups at the 5 and 4-positions, respectively, contribute to its distinct chemical reactivity and biological interactions. Researchers have explored its utility as a building block in the synthesis of more complex molecules, particularly in the context of targeting specific biological pathways.

One of the key areas of investigation has been the compound's role in modulating enzyme activity. Preliminary in vitro studies suggest that 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde exhibits inhibitory effects on certain kinases and proteases, which are often implicated in diseases such as cancer and inflammatory disorders. These findings have spurred further research into its mechanism of action and potential as a lead compound for drug development.

In addition to its biological activity, recent advancements in the synthetic methodology for 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde have been reported. Improved protocols for its preparation have been developed, offering higher yields and greater purity, which are critical for its application in large-scale pharmaceutical production. These synthetic improvements have also facilitated the exploration of structural analogs, enabling researchers to fine-tune the compound's properties for enhanced efficacy and reduced toxicity.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing studies are focused on addressing these gaps, with particular emphasis on its bioavailability, metabolic stability, and potential off-target effects. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these investigations, providing deeper insights into its therapeutic potential.

In conclusion, 3-Iodo-5-methoxy-4-(4-methyl-benzyloxy)-benzaldehyde represents a valuable chemical entity with significant promise in medicinal chemistry. Its unique structural attributes and biological activity make it a compelling subject for further research, particularly in the context of targeted therapy development. Continued exploration of its properties and applications is likely to yield important contributions to the field of chemical biology and drug discovery.